Methyl 3,4-dihydroxy-5-methyl-2-thiophenecarboxylate

• Molecular Formula: C7H8O4S
• Molecular Weight: 188.20 g/mol
• IUPAC Name: methyl 3,4-dihydroxy-5-methylthiophene-2-carboxylate
• InChI: InChI=1S/C7H8O4S/c1-3-4(8)5(9)6(12-3)7(10)11-2/h8-9H,1-2H3
• InChI Key: LQUSCGORGIWDCU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(S1)C(=O)OC)O)O

Description

Methyl 3,4-dihydroxy-5-methyl-2-thiophenecarboxylate is a useful research compound. Its molecular formula is C7H8O4S and its molecular weight is 188.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of dimethyl α-methyl-thiodiglycolate (Solladie-Cavallo, Bull. Soc. Chim. Fr., 437 (1968)) (10.2 g, 53 mmoles) and dimethyl oxalate (9.4 g, 79 mmoles) in methanol (25 mL) is added slowly to a solution of sodium (3.8 g, 165 mmoles) in methanol (35 mL) under argon and maintained at 10°-15° C. with an ice bath. After the addition, the mixture is slowly heated to reflux for 1 hour, then cooled and concentrated under reduced pressure. The precipitate is filtered off, rinsed with ether, air dried, dissolved in water and acidified with 4N hydrochloric acid. The precipitate is filtered off, rinsed with water and dried to afford the product (6.8 g); mp 116°-117° C.